Cas no 39494-15-0 (3-Chloro-N-(2,3-dimethylphenyl)propanamide)

3-Chloro-N-(2,3-dimethylphenyl)propanamide structure
39494-15-0 structure
Product Name:3-Chloro-N-(2,3-dimethylphenyl)propanamide
CAS No:39494-15-0
MF:C11H14ClNO
MW:211.687962055206
MDL:MFCD02973792
CID:1077213
PubChem ID:5076823
Update Time:2025-04-20

3-Chloro-N-(2,3-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-N-(2,3-dimethylphenyl)propanamide
    • 3-Cl-2',3'-propionoxylidid
    • DB-262231
    • 39494-15-0
    • propanamide, 3-chloro-N-(2,3-dimethylphenyl)-
    • DTXSID70408099
    • AKOS000138948
    • ALBB-016606
    • STL261820
    • MFCD02973792
    • LS-05206
    • MDL： MFCD02973792
    • Inchi： 1S/C11H14ClNO/c1-8-4-3-5-10(9(8)2)13-11(14)6-7-12/h3-5H,6-7H2,1-2H3,(H,13,14)
    • InChI Key： CJRGXJCUQMDFFU-UHFFFAOYSA-N
    • SMILES： ClCCC(NC1C=CC=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 211.07600
  • Monoisotopic Mass: 211.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 355.3±30.0 °C at 760 mmHg
  • Flash Point: 168.7±24.6 °C
  • PSA: 29.10000
  • LogP: 2.94380
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Chloro-N-(2,3-dimethylphenyl)propanamide Security Information

3-Chloro-N-(2,3-dimethylphenyl)propanamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3-Chloro-N-(2,3-dimethylphenyl)propanamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39494-15-0)3-Chloro-N-(2,3-dimethylphenyl)propanamide
Order Number:A1236405
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:26
Price ($):191
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:39494-15-0)3-Chloro-N-(2,3-dimethylphenyl)propanamide
A1236405
Purity:99%
Quantity:10g
Price ($):191
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